2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]-N-(2-chlorophenyl)acetamide

• Molecular Formula: C28H24ClN3O4S
• Molecular Weight: 534 g/mol
• IUPAC Name: 2-[4-(2-benzyl-1,1-dioxo-3,4-dihydro-1λ6,2,4-benzothiadiazin-3-yl)phenoxy]-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C28H24ClN3O4S/c29-23-10-4-5-11-24(23)30-27(33)19-36-22-16-14-21(15-17-22)28-31-25-12-6-7-13-26(25)37(34,35)32(28)18-20-8-2-1-3-9-20/h1-17,28,31H,18-19H2,(H,30,33)
• InChI Key: CHMRXDAHRWRYAC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C(NC3=CC=CC=C3S2(=O)=O)C4=CC=C(C=C4)OCC(=O)NC5=CC=CC=C5Cl

Description

2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]-N-(2-chlorophenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. This compound is a member of the benzothiadiazine family and has a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]-N-(2-chlorophenyl)acetamide is not fully understood. However, it is believed that this compound exerts its effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]-N-(2-chlorophenyl)acetamide are diverse. This compound has been shown to have anticancer effects by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been shown to have antiviral and antimicrobial effects by inhibiting the replication of viruses and bacteria. Furthermore, this compound has been studied for its potential use as an anti-inflammatory agent by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]-N-(2-chlorophenyl)acetamide in lab experiments include its diverse range of biochemical and physiological effects, its potential applications in drug development, and its relatively simple synthesis method. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are several potential future directions for the study of 2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]-N-(2-chlorophenyl)acetamide. These include further studies on its mechanism of action, its potential applications in drug development, and its potential use as an anti-inflammatory agent. Additionally, future studies could focus on improving the solubility and reducing the toxicity of this compound.

Synthesis Methods

The synthesis of 2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]-N-(2-chlorophenyl)acetamide can be achieved through a multistep process. The first step involves the preparation of 2-amino-5-chlorobenzophenone, which is then reacted with chloroacetyl chloride to form 2-chloro-N-(2-chlorophenyl)acetamide. The second step involves the reaction of the previously formed compound with sodium hydride and 2-benzyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide-1,1-dioxide to form the final product.

Scientific Research Applications

2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]-N-(2-chlorophenyl)acetamide has been extensively studied for its potential applications in drug development. This compound has been shown to exhibit promising anticancer, antiviral, and antimicrobial properties. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent.